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Compound of Interest

Compound Name: [Asp5]-Oxytocin

Cat. No.: B12410907

For Researchers, Scientists, and Drug Development Professionals

Introduction

[Asp5]-Oxytocin is a synthetic analog of the neurohypophyseal hormone oxytocin,
distinguished by the substitution of asparagine with aspartic acid at position 5. This modification
has been shown to yield significant biological activity, positioning [Asp5]-Oxytocin as a
molecule of interest for further pharmacological investigation. This technical guide provides an
in-depth overview of the rat uteroconstrictor and avian vasodilator effects of [Asp5]-Oxytocin,
presenting key quantitative data, detailed experimental methodologies, and insights into the

underlying signaling pathways.

Data Presentation

The biological potency of [Asp5]-Oxytocin has been quantified in established bioassays. The
following table summarizes the available quantitative data for its uterotonic effect in rats and its

vasodepressor effect in avian species.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12410907?utm_src=pdf-interest
https://www.benchchem.com/product/b12410907?utm_src=pdf-body
https://www.benchchem.com/product/b12410907?utm_src=pdf-body
https://www.benchchem.com/product/b12410907?utm_src=pdf-body
https://www.benchchem.com/product/b12410907?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Biological Potency

Species Assay Type . Reference
Effect (units/mg)
) In vitro uterine

Uteroconstrictor Rat ) 20.3 [1]

strip
_ _ In vivo blood

Vasodilator Avian 41 [1]

pressure

Note: EC50 and pA2 values for [Asp5]-Oxytocin are not readily available in the reviewed

literature.

Experimental Protocols
Rat Uteroconstrictor Assay (In Vitro)

The uterotonic activity of [Asp5]-Oxytocin is typically assessed using an isolated rat uterine

strip preparation.

Workflow for In Vitro Rat Uterine Contraction Assay:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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